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Cat. No.: B1580651 Get Quote

An In-depth Technical Guide to the Solubility of Guanidine Carbonate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of guanidine

carbonate in various organic solvents. Understanding the solubility characteristics of this

compound is crucial for its application in organic synthesis, drug formulation, and other areas of

chemical research. This document compiles available quantitative and qualitative data, outlines

experimental protocols for solubility determination, and presents a logical workflow for these

procedures.

Core Principles of Solubility
The solubility of a compound is governed by the principle of "like dissolves like."[1] This means

that polar solutes tend to dissolve in polar solvents, while non-polar solutes are more soluble in

non-polar solvents. Guanidine carbonate is an organic salt, which makes it a polar and ionic

compound. Its solubility in organic solvents is therefore dependent on the polarity of the solvent

and its ability to solvate the guanidinium and carbonate ions.

Quantitative and Qualitative Solubility Data
The following table summarizes the known solubility of guanidine carbonate in a range of

common organic solvents. The data is presented to facilitate easy comparison for researchers

selecting appropriate solvent systems.
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Solvent
Classification

Solvent
Temperature
(°C)

Solubility (
g/100g of
solvent)

Observations

Polar Protic

Solvents
Methanol 20 0.55[2][3][4]

Slightly

soluble[3][5][6]

Ethanol - -

Soluble[7],

Slightly

soluble[5][6]

Polar Aprotic

Solvents

Dimethyl

Sulfoxide

(DMSO)

- -

Relatively higher

solubility

compared to

ethanol

Acetone - -

Almost

insoluble[2][3][6],

Slightly

soluble[5]

Non-Polar

Solvents
Benzene - -

Almost

insoluble[2][3][6]

Ether - -
Almost

insoluble[2][3][6]

Toluene - - Insoluble[8]

Note: A significant portion of the available information on the solubility of guanidine carbonate

in organic solvents is qualitative. For solvents other than methanol, precise quantitative data is

not readily available in the surveyed literature. The term "slightly soluble" indicates that the

compound does not dissolve completely but has some measurable solubility. "Almost insoluble"

or "insoluble" suggests a very low to negligible solubility.

Factors Influencing Solubility
Several factors can influence the solubility of guanidine carbonate in organic solvents:
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Temperature: The solubility of solids in liquids generally increases with temperature.[1]

However, specific data on the temperature dependence of guanidine carbonate solubility in

organic solvents is limited.

Solvent Polarity: As an ionic compound, guanidine carbonate is more likely to dissolve in

polar solvents that can effectively solvate its constituent ions. Its low solubility in non-polar

solvents like benzene and ether is consistent with this principle.

Presence of Other Solutes: The presence of other substances in the solvent can affect the

solubility of guanidine carbonate. For instance, the presence of free ammonia has been

shown to decrease its solubility in aqueous and some organic solutions.[9]

Experimental Protocols for Solubility Determination
While a specific, detailed experimental protocol for determining the solubility of guanidine

carbonate in organic solvents was not found in the reviewed literature, a general and widely

accepted method is the isothermal saturation method. This method involves the following key

steps:

Sample Preparation: An excess amount of guanidine carbonate is added to a known volume

or mass of the organic solvent in a sealed container.

Equilibration: The mixture is agitated (e.g., by stirring or shaking) at a constant temperature

for a sufficient period to ensure that equilibrium is reached and the solution is saturated.

Phase Separation: The undissolved solid is separated from the saturated solution by filtration

or centrifugation.

Concentration Analysis: The concentration of guanidine carbonate in the clear, saturated

solution is determined using a suitable analytical technique.

Analytical Techniques for Concentration Measurement
Several analytical methods can be employed to determine the concentration of guanidine

carbonate in the saturated solvent:
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Gravimetric Analysis: A known volume of the saturated solution is evaporated to dryness,

and the mass of the remaining guanidine carbonate is measured.

Acid-Base Titration: Guanidine carbonate is a strong base and can be accurately titrated with

a standard acid solution.

Chromatographic Methods: Techniques like High-Performance Liquid Chromatography

(HPLC) or Ion Chromatography (IC) can be used to separate and quantify the amount of

guanidine carbonate in the solution.

Visualizing the Experimental Workflow
The following diagrams illustrate the logical flow of determining the solubility of guanidine

carbonate in an organic solvent.

Preparation Equilibration Phase Separation Analysis

Start Add excess Guanidine Carbonate
to a known volume of solvent Seal the vessel Agitate at constant temperature Allow to equilibrate Separate solid from liquid

(Filtration/Centrifugation)
Analyze the concentration of

the saturated solution End

Click to download full resolution via product page

Caption: General experimental workflow for solubility determination.
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Guanidine Carbonate
(Polar, Ionic Solute)

Polar Solvents
(e.g., Methanol, Ethanol, DMSO)
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Higher Solubility Lower Solubility
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Caption: Relationship between solvent polarity and solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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